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Compound of Interest

Compound Name: N-dodecyl-pSar25

Cat. No.: B15591769 Get Quote

Essential Safety and Handling Guide for N-
dodecyl-pSar25
This guide provides immediate, essential safety protocols and logistical plans for handling N-
dodecyl-pSar25. It is intended for researchers, scientists, and drug development professionals

to ensure a secure laboratory environment and maintain research integrity.

N-dodecyl-pSar25 is a lipid composed of an N-dodecyl unit linked to a polysarcosine (pSar)

polymer.[1][2] Polysarcosine lipids are utilized as alternatives to traditional PEGylated lipids in

the formation of lipid nanoparticles (LNPs) for applications such as RNA delivery, where they

have demonstrated improved mRNA transfection potency and better safety profiles compared

to similar PEGylated LNPs.[1][2] The substance is typically supplied as a powder.[2]

Hazard Identification and First Aid
While a specific, detailed Safety Data Sheet (SDS) for N-dodecyl-pSar25 was not found in the

search results, general safety precautions for handling laboratory chemicals should be strictly

followed.[3][4] Always consult the substance-specific SDS provided by the supplier before

handling.

Emergency First Aid Procedures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Get medical aid if irritation develops or persists.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse mouth and

drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person.

Get medical aid immediately.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure and prevent

contamination when handling N-dodecyl-pSar25. The required PPE is summarized below.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes.[5]

Face Shield

Recommended when there is

a high risk of splashing, such

as during the initial

reconstitution of the lyophilized

powder.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are the minimum

requirement.[5] Consider

double-gloving for added

protection, especially when

handling concentrated

solutions.

Body Protection Laboratory Coat

A standard lab coat is required

to protect clothing and skin

from potential splashes.

Respiratory Protection Respirator / Dust Mask

Necessary when weighing or

handling the lyophilized

powder to avoid the inhalation

of fine particles.[6] Use in a

well-ventilated area or a

chemical fume hood.[4][5]

Operational Plan: Step-by-Step Handling
Proper handling and storage are critical to maintain the stability and integrity of N-dodecyl-
pSar25.[7]

1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or compromised

seals.
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Storage: Store the container in a tightly sealed, glass container at -20°C for long-term

stability.[2][7] The product is stable for at least one year at this temperature.[2]

2. Preparation for Use (Handling Lyophilized Powder)

Equilibration: Before opening, remove the container from the freezer and allow it to

equilibrate to room temperature in a desiccator.[7] This crucial step prevents condensation

and moisture absorption, which can degrade the compound.[7]

Weighing: Conduct all weighing operations in a chemical fume hood or a ventilated balance

enclosure to minimize inhalation exposure.[5] Handle the powder carefully to avoid creating

dust. After weighing, tightly reseal the container.

3. Reconstitution

Solvent Selection: For lipids like N-dodecyl-pSar25, a suitable organic solvent is typically

required for initial dissolution. Common choices include ethanol, DMSO, or chloroform.

Always use glass, stainless steel, or teflon labware for transferring organic solutions.[7]

Technique: Add the selected solvent to the vial containing the lyophilized powder. Mix gently

by vortexing or sonicating until the lipid is fully dissolved.

4. Handling Solutions

Transfers: Use glass or chemically compatible syringes and pipette tips for all transfers.

Avoid using plastic pipet tips with organic solvents, as they can leach impurities.[7]

Storage: It is not recommended to store lipids in solution for long periods.[7] If necessary,

prepare single-use aliquots and store them frozen at -20°C or -80°C in tightly sealed glass

vials to avoid repeated freeze-thaw cycles.

Disposal Plan
All waste materials must be handled and disposed of according to federal, state, and local

environmental control regulations.

Contaminated Materials: All materials that have come into contact with N-dodecyl-pSar25,

including pipette tips, gloves, and empty vials, should be collected in a designated, clearly
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labeled hazardous waste container.

Aqueous & Organic Waste: Collect all solutions containing the compound as chemical waste.

Do not pour down the sink.[5] Separate waste streams (e.g., halogenated vs. non-

halogenated solvents) as required by your institution's waste management guidelines.

Quantitative Data Summary
Parameter Value Source

Storage Temperature -20°C [2]

Stability 1 Year [2]

Appearance Powder [2]

Molecular Formula C₈₇H₁₅₂N₂₆O₂₅ [2]

Purity >99% [2]

Hygroscopic No [2]

Light Sensitive No [2]
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Preparation & Handling

Safety Measures

Waste Management

1. Receiving
Inspect container upon arrival.

2. Storage
Store at -20°C in a sealed

glass container.

3. Equilibration
Warm to room temp

in a desiccator.

4. Weighing Powder
Use fume hood and

respiratory PPE.

5. Reconstitution
Dissolve in appropriate

organic solvent.

Required PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

- Respirator (for powder)

6. Handling Solution
Use glass or compatible labware.

7. Waste Collection
Collect all contaminated solids

and liquid waste.

Used materials &
solutions

8. Disposal
Dispose as hazardous waste

per local regulations.

Click to download full resolution via product page

Caption: Workflow for safe handling of N-dodecyl-pSar25 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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